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Compound of Interest

Compound Name: 4BP-TQS

Cat. No.: B15616232

Get Quote

Introduction
4BP-TQS is a potent, selective allosteric agonist and positive allosteric modulator (ago-PAM) of

the α7 nicotinic acetylcholine receptor (α7 nAChR). The in vivo activity resides exclusively in

the (+)-enantiomer, also known as GAT107. As an ago-PAM, GAT107 directly activates the α7

nAChR at an allosteric transmembrane site and also potentiates the effects of orthosteric

agonists like acetylcholine. A key feature of GAT107 is its classification as a Type II PAM,

meaning it not only increases the receptor's peak ion current but also significantly slows the

rate of desensitization, prolonging the receptor's active state.[1] These properties make it a

valuable research tool for investigating the therapeutic potential of α7 nAChR activation in

various disease models, including inflammatory conditions and neuropathic pain.[2][3]

Compound Information
Compound Name: 4BP-TQS (racemic)

Active Enantiomer: GAT107 ((+)-(4-(4-bromophenyl)-3a,4,5,9b-tetrahydro-3H-

cyclopenta[c]quinoline-8-sulfonamide))[4]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15616232#bc-rfq
https://www.benchchem.com/product/b15616232/docs?utm_src=pdf-body#application-notes-in-vivo-administration-of-4bp-tqs-gat107
https://pmc.ncbi.nlm.nih.gov/articles/PMC10326388/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4959951/
https://pubmed.ncbi.nlm.nih.gov/27243753/
https://www.benchchem.com/product/b15616232/docs?utm_src=pdf-body#application-notes-in-vivo-administration-of-4bp-tqs-gat107
https://pmc.ncbi.nlm.nih.gov/articles/PMC9950665/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616232?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action: Allosteric Agonist and Positive Allosteric Modulator (ago-PAM) of the

α7 nicotinic acetylcholine receptor.[1][4]

Key Experimental Parameters
Systemic administration of GAT107 has been successfully performed in both mice and rats,

primarily via intraperitoneal (i.p.) injection. The choice of vehicle and dosage depends on the

specific animal model and experimental goals. Two primary vehicle formulations have been

validated in published studies.

Experimental Protocols & Data
Protocol 1: Systemic Administration in Mouse Model of
Acute Lung Injury
This protocol details the administration of GAT107 for studying its anti-inflammatory effects in a

mouse model of ventilator-associated pneumonia.

1. Materials and Reagents:

GAT107

Dimethyl sulfoxide (DMSO, sterile, injectable grade)

Sterile 1 mL syringes with 25-27 gauge needles

Animal Model: Male C57BL/6 mice (6-10 weeks old)[4]

2. Dosing Solution Preparation:

Prepare a stock solution of GAT107 in DMSO.

On the day of injection, dilute the stock solution with additional sterile DMSO to achieve the

final desired concentration for a 3.3 mg/kg dose. The final injection volume should be

appropriate for i.p. administration in mice (e.g., 1 mL/kg).[4]

3. Administration Procedure:
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Animal Model: C57BL/6 mice are exposed to hyperoxia (>95% O₂) to induce lung injury.[4][5]

Dosage: Administer 3.3 mg/kg of GAT107 via intraperitoneal (i.p.) injection.[4][5]

Dosing Schedule: Administer the first dose 24 hours after the onset of hyperoxic exposure.

Continue injections every 12 hours until the termination of the hyperoxia exposure.[4][6]

Control Group: Administer an equivalent volume of the vehicle (DMSO) to the control group

using the same injection route and schedule.[4]

Quantitative Data Summary (Mouse)

Parameter Value Animal Model Source

Route Intraperitoneal (i.p.) C57BL/6 Mouse [4][5]

Dosage 3.3 mg/kg C57BL/6 Mouse [4][5]

Vehicle DMSO C57BL/6 Mouse [4]

| Frequency | Every 12 hours | C57BL/6 Mouse |[4][6] |

Protocol 2: Systemic Administration in Rat and Mouse
Models for Pain & phMRI Studies
This protocol is suitable for assessing the effects of GAT107 on the central nervous system,

such as in pain models or pharmacological MRI (phMRI) studies.

1. Materials and Reagents:

GAT107

Ethanol (200 proof)

Emulphor-620

Sterile distilled water or saline

Sterile 1 mL syringes with 25-27 gauge needles
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Animal Models: Male Sprague Dawley rats or various mouse strains.[1][2]

2. Dosing Solution Preparation (Emulphor-based Vehicle):

Prepare the vehicle by mixing 1 part Ethanol, 1 part Emulphor-620, and 18 parts sterile

distilled water (1:1:18 ratio).[1][2]

Dissolve the solid GAT107 in the vehicle to the desired final concentration.

To aid dissolution, the solution can be heated and sonicated for approximately 20 minutes,

followed by vigorous vortexing until all solid is dissolved.[1]

Store the final solution at 4°C and vortex thoroughly before each administration.[1]

3. Administration Procedure:

Animal Model: Sprague Dawley rats (for phMRI) or various mouse strains (for pain models).

[1][2]

Dosage: Administer a dose between 1 mg/kg and 10 mg/kg via intraperitoneal (i.p.) injection.

Studies have shown dose-dependent effects, with 3 mg/kg having a significant effect in rats.

[1][2]

Dosing Schedule: For acute studies, a single i.p. injection is administered 15-30 minutes

before behavioral testing or imaging.[2] For subchronic studies, injections can be given twice

daily.[2]

Control Group: Administer an equivalent volume of the 1:1:18 Ethanol:Emulphor:Water

vehicle to the control group using the same injection route and schedule.[1]

Quantitative Data Summary (Rat & Mouse)
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Parameter Value Animal Model Source

Route Intraperitoneal (i.p.)
Sprague Dawley
Rat

[1]

Dosage Range 1, 3, 10 mg/kg Sprague Dawley Rat [1]

Vehicle

1:1:18

Ethanol:Emulphor:Wat

er

Sprague Dawley Rat [1]

Frequency Single dose Sprague Dawley Rat [1]

Route Intraperitoneal (i.p.) Mouse [2]

Dosage Range 1, 3, 10 mg/kg Mouse [2]

Vehicle

1:1:18

Ethanol:Emulphor:Wat

er

Mouse [2]

| Frequency | Single dose or twice daily | Mouse |[2] |
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Caption: Mechanism of GAT107 as an allosteric agonist and positive modulator of the α7

nAChR.
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Caption: Generalized workflow for in vivo studies of GAT107 in rodent models.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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